Cas no 61291-92-7 (5-Thiazolemethanol, 4-methyl-2-(4-methylphenyl)-)

• Product Name: 5-Thiazolemethanol, 4-methyl-2-(4-methylphenyl)-
• CAS No: 61291-92-7
• MF: C₁₂H₁₃NOS
• MW: 219.302721738815
• CID: 485623
• PubChem ID: 12307246
• Update Time: 2025-04-19

5-Thiazolemethanol, 4-methyl-2-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolemethanol, 4-methyl-2-(4-methylphenyl)-
• [4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-yl]methanol
• AKOS000321071
• DTXSID40486884
• SCHEMBL8989130
• 61291-92-7

• Inchi： 1S/C12H13NOS/c1-8-3-5-10(6-4-8)12-13-9(2)11(7-14)15-12/h3-6,14H,7H2,1-2H3
• InChI Key： QYAGSFJEQWCWFD-UHFFFAOYSA-N
• SMILES： S1C(CO)=C(C)N=C1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 219.07189
• Monoisotopic Mass: 219.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• PSA: 33.12